Cas no 951885-70-4 (6-Bromo-N-ethylnicotinamide)

• Product Name: 6-Bromo-N-ethylnicotinamide
• CAS No: 951885-70-4
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 856477
• PubChem ID: 29919425
• Update Time: 2025-04-19

6-Bromo-N-ethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-N-ETHYLNICOTINAMIDE
• 6-bromo-N-ethylpyridine-3-carboxamide
• MFCD09878426
• BNB88570
• DTXSID40652067
• FT-0764496
• YZKAGMRJEOWXIP-UHFFFAOYSA-N
• SCHEMBL6517705
• CS-0211328
• 6-bromo-N-ethyl-pyridine-3-carboxamide
• 951885-70-4
• 6-bromo-N-ethyl-nicotinamide
• AKOS015149671
• BS-33329
• A845228
• DB-080192
• 6-Bromo-N-ethylnicotinamide

• MDL： MFCD09878426
• Inchi： 1S/C8H9BrN2O/c1-2-10-8(12)6-3-4-7(9)11-5-6/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： YZKAGMRJEOWXIP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(NCC)=O

Computed Properties

• Exact Mass: 227.99000
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 1.98470

6-Bromo-N-ethylnicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)